Cas no 2228781-17-5 (2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclobutylacetic acid)

• Product Name: 2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclobutylacetic acid
• CAS No: 2228781-17-5
• MF: C₁₅H₂₁N₃O₄
• MW: 307.344943761826
• CID: 5979206
• PubChem ID: 165833874
• Update Time: 2025-10-30

2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclobutylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclobutylacetic acid
• 2228781-17-5
• EN300-1882452
• 2-[1-(2-{[(tert-butoxy)carbonyl]amino}pyrimidin-5-yl)cyclobutyl]acetic acid

• Inchi： 1S/C15H21N3O4/c1-14(2,3)22-13(21)18-12-16-8-10(9-17-12)15(5-4-6-15)7-11(19)20/h8-9H,4-7H2,1-3H3,(H,19,20)(H,16,17,18,21)
• InChI Key： VKPPWKARUNXPLT-UHFFFAOYSA-N
• SMILES： OC(CC1(C2=CN=C(NC(=O)OC(C)(C)C)N=C2)CCC1)=O

Computed Properties

• Exact Mass: 307.15320616g/mol
• Monoisotopic Mass: 307.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 101Ų

Additional information on 2-1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclobutylacetic acid

2-(1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclobutyl)acetic acid: A Comprehensive Overview

The compound 2-(1-(2-{(tert-butoxy)carbonylamino}pyrimidin-5-yl)cyclobutyl)acetic acid (CAS No. 2228781-17-5) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound, often referred to as cyclobutyl acetic acid derivative, has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in various applications, particularly in the development of novel therapeutic agents.

Structural Features and Synthesis

The molecule consists of a cyclobutane ring fused with a pyrimidine moiety, which is further substituted with a tert-butoxycarbonyl (Boc) group. This structure confers the compound with unique electronic and steric properties, making it an attractive candidate for further chemical modifications. The synthesis of this compound involves a multi-step process, including nucleophilic substitution and coupling reactions, which have been optimized in recent years to improve yield and purity. Researchers have also explored alternative synthetic pathways to enhance scalability for potential industrial applications.

Biological Activity and Applications

Recent investigations into the biological activity of cyclobutyl acetic acid derivative have revealed its potential as an anticancer agent. Studies conducted in vitro have demonstrated its ability to inhibit the growth of various cancer cell lines, particularly those resistant to conventional chemotherapy. The compound's mechanism of action involves modulation of key signaling pathways, such as the MAPK/ERK pathway, which plays a critical role in cell proliferation and survival. Additionally, preclinical studies have shown that this compound exhibits minimal toxicity to normal cells, making it a promising candidate for further clinical evaluation.

Toxicological Profile and Safety Considerations

To ensure safe use in therapeutic applications, comprehensive toxicological studies have been conducted on cyclobutyl acetic acid derivative. These studies indicate that the compound has a favorable safety profile, with no significant adverse effects observed at therapeutic doses. However, further long-term toxicity studies are required to fully assess its suitability for human use.

Future Directions and Research Opportunities

The development of cyclobutyl acetic acid derivative into a clinically viable drug requires addressing several challenges. One key area of focus is improving its pharmacokinetic properties, such as bioavailability and metabolic stability. Researchers are exploring various strategies, including prodrug design and formulation optimization, to enhance these attributes. Additionally, collaborative efforts between academia and industry are being encouraged to accelerate the translation of this compound into clinical practice.

In conclusion, cyclobutyl acetic acid derivative (CAS No. 2228781-17-5) represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activity, positions it as a valuable tool for developing innovative therapeutic solutions. Continued research and collaboration will be essential to unlock its full potential and bring it closer to clinical application.